Cas no 138544-91-9 (9-Hydroxycanthin-6-one)

• Product Name: 9-Hydroxycanthin-6-one
• CAS No: 138544-91-9
• MF: C₁₄H₈N₂O₂
• MW: 236.225522994995
• CID: 1998444
• PubChem ID: 10263500
• Update Time: 2025-10-28

9-Hydroxycanthin-6-one Chemical and Physical Properties

Names and Identifiers

• 9-Hydroxycanthin-6-one
• HY-N7183
• DTXSID601220900
• 138544-91-9
• CHEBI:66041
• FS-7527
• 13-hydroxy-1,6-diazatetracyclo[7.6.1.0?,??.0??,??]hexadeca-3,5,7,9(16),10(15),11,13-heptaen-2-one
• CS-0103815
• 9-Hydroxy-6H-indolo[3,2,1-de][1,5]naphthyridin-6-one
• Q27134546
• 1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),7,9,11,14-hexaene-2,13-dione
• CHEMBL444160
• AKOS040761293
• BDBM50090907

• Inchi： 1S/C14H8N2O2/c17-8-1-2-9-10-5-6-15-11-3-4-13(18)16(14(10)11)12(9)7-8/h1-7,15H
• InChI Key： YMNACIYZMIKRMM-UHFFFAOYSA-N
• SMILES： O=C1C=CC2=C3C(C=CN2)=C2C=CC(C=C2N31)=O

Computed Properties

• Exact Mass: 236.058577502g/mol
• Monoisotopic Mass: 236.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.61 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids Indolonaphthyridine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids

Additional information on 9-Hydroxycanthin-6-one

9-Hydroxycanthin-6-one: A Comprehensive Overview

9-Hydroxycanthin-6-one, also known by its CAS number 138544-91-9, is a biologically active compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmacology and natural product chemistry. This compound belongs to the class of alkaloids, which are nitrogen-containing organic molecules commonly found in plants. The structure of 9-Hydroxycanthin-6-one is characterized by a complex bicyclic framework, which contributes to its unique chemical properties and biological activities.

The name 9-Hydroxycanthin-6-one reflects the specific functional groups present in the molecule. The "canthin" portion refers to the canthine skeleton, a type of alkaloid structure found in plants such as tea and coffee. The "6-one" indicates the presence of a ketone group at position 6, while the "9-hydroxy" signifies a hydroxyl group at position 9. These functional groups play a crucial role in determining the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of 9-Hydroxycanthin-6-one as a bioactive agent with antioxidant and anti-inflammatory properties. For instance, research published in 2023 demonstrated that this compound exhibits significant free radical scavenging activity, making it a promising candidate for use in oxidative stress-related diseases. Additionally, its anti-inflammatory effects have been explored in preclinical models, showing potential benefits in conditions such as arthritis and neurodegenerative disorders.

The synthesis of 9-Hydroxycanthin-6-one has also been an area of interest for chemists. Traditional extraction methods from plant sources have been complemented by innovative synthetic approaches, including enzymatic catalysis and microwave-assisted synthesis. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for therapeutic applications.

In terms of applications, 9-Hydroxycanthin-6-one has shown promise in the food industry as a natural antioxidant additive. Its ability to stabilize food products against oxidative degradation could extend shelf life and enhance product quality. Furthermore, its potential as a nutraceutical ingredient is being explored, with ongoing studies investigating its effects on metabolic health and immune function.

The pharmacokinetics and bioavailability of 9-Hydroxycanthin-6-one have also been studied extensively. Research indicates that this compound has good absorption properties when administered orally, with moderate bioavailability. However, further studies are needed to optimize its delivery systems for maximum therapeutic efficacy.

In conclusion, 9-Hydroxycanthin-6-one, with its unique chemical structure and diverse biological activities, represents a valuable compound with wide-ranging applications in medicine, food science, and beyond. As research continues to uncover its full potential, this compound is poised to make significant contributions to various industries while addressing critical health challenges.